Cas no 2154766-52-4 ((2S)-2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid)

• Product Name: (2S)-2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid
• CAS No: 2154766-52-4
• MF: C₅H₉N₅O₂
• MW: 171.157259702682
• CID: 6079070
• PubChem ID: 165958767
• Update Time: 2025-10-29

(2S)-2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid
• 2154766-52-4
• EN300-1298548

• Inchi： 1S/C5H9N5O2/c6-4(5(11)12)1-2-10-3-7-8-9-10/h3-4H,1-2,6H2,(H,11,12)/t4-/m0/s1
• InChI Key： KKHLRVPHPMDKPR-BYPYZUCNSA-N
• SMILES： OC([C@H](CCN1C=NN=N1)N)=O

Computed Properties

• Exact Mass: 171.07562455g/mol
• Monoisotopic Mass: 171.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 107Ų

Additional information on (2S)-2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid

Recent Advances in the Study of (2S)-2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid (CAS: 2154766-52-4)

The compound (2S)-2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid (CAS: 2154766-52-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (2S)-2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid as a versatile building block in the design of novel bioactive molecules. Its tetrazole moiety, known for its bioisosteric properties, mimics the carboxylate group, enhancing metabolic stability and bioavailability. Researchers have successfully incorporated this compound into peptide analogs, demonstrating improved binding affinity and selectivity toward target proteins, particularly in the context of enzyme inhibition and receptor modulation.

A 2023 study published in the Journal of Medicinal Chemistry detailed the synthesis of (2S)-2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid via a multi-step process involving the protection of the amino group, followed by the introduction of the tetrazole ring. The study reported a high yield (85%) and excellent enantiomeric purity (>99%), making it a viable candidate for large-scale production. The compound's stability under physiological conditions was also confirmed, further supporting its potential as a drug candidate.

In terms of biological activity, preliminary in vitro assays have shown promising results. The compound exhibited inhibitory effects against several key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in its use for neurological disorders, with ongoing studies exploring its efficacy in models of Alzheimer's disease and epilepsy.

Despite these advancements, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further optimization. Recent efforts have focused on derivatization strategies to enhance its solubility and reduce off-target effects. Collaborative research between academia and industry is expected to accelerate the translation of these findings into clinical applications.

In conclusion, (2S)-2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid represents a promising scaffold for drug discovery, with its unique chemical properties and broad therapeutic potential. Future research should prioritize mechanistic studies and in vivo validation to fully realize its clinical utility.